Cas no 2172002-39-8 (4-(1-aminocyclooctyl)piperidin-4-ol)

• Product Name: 4-(1-aminocyclooctyl)piperidin-4-ol
• CAS No: 2172002-39-8
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 6596000
• PubChem ID: 165606703
• Update Time: 2025-06-08

4-(1-aminocyclooctyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminocyclooctyl)piperidin-4-ol
• EN300-1646350
• 2172002-39-8

• Inchi： 1S/C13H26N2O/c14-12(6-4-2-1-3-5-7-12)13(16)8-10-15-11-9-13/h15-16H,1-11,14H2
• InChI Key： GSPDXRRYWGINRQ-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)C1(CCCCCCC1)N

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.3Ų

Additional information on 4-(1-aminocyclooctyl)piperidin-4-ol

4-(1-aminocyclooctyl)piperidin-4-ol: An Emerging Compound in Medicinal Chemistry

4-(1-aminocyclooctyl)piperidin-4-ol (CAS No. 2172002-39-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The molecular structure of 4-(1-aminocyclooctyl)piperidin-4-ol is characterized by a piperidine ring linked to an aminocyclooctyl group. The presence of the aminocyclooctyl moiety imparts significant conformational flexibility and hydrophobicity, which are crucial for its biological activity. Recent studies have highlighted the importance of these structural features in modulating various biological pathways and interactions.

In the context of drug discovery, 4-(1-aminocyclooctyl)piperidin-4-ol has shown promising results in preclinical studies. One of the key areas of research has been its potential as a neuroprotective agent. Studies have demonstrated that this compound can effectively reduce neuronal damage and inflammation in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the modulation of intracellular signaling pathways, particularly those related to oxidative stress and apoptosis.

Furthermore, 4-(1-aminocyclooctyl)piperidin-4-ol has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and tissue damage. This makes it a potential candidate for the treatment of inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 4-(1-aminocyclooctyl)piperidin-4-ol has also been studied extensively. It exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical studies suggests that it may have a wide therapeutic window, which is essential for clinical applications.

In terms of chemical synthesis, 4-(1-aminocyclooctyl)piperidin-4-ol can be synthesized through a multi-step process involving the coupling of aminocyclooctane with piperidine derivatives. The synthetic route has been optimized to improve yield and purity, making it feasible for large-scale production. This is particularly important for advancing the compound into clinical trials and eventual commercialization.

The potential applications of 4-(1-aminocyclooctyl)piperidin-4-ol extend beyond neuroprotection and anti-inflammatory effects. Recent research has also explored its role in modulating other biological processes such as angiogenesis and cell proliferation. These findings suggest that this compound may have broader therapeutic utility in treating various diseases and conditions.

In conclusion, 4-(1-aminocyclooctyl)piperidin-4-ol (CAS No. 2172002-39-8) represents an exciting advancement in medicinal chemistry with promising therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for its development as a novel therapeutic agent. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in advancing the treatment options for various diseases.